Cas no 70321-85-6 (4-(N-Acetyl acetamido)benzenesulfonatepotassiumsalt)

• Product Name: 4-(N-Acetyl acetamido)benzenesulfonatepotassiumsalt
• CAS No: 70321-85-6
• MF: C₁₀H₁₀KNO₅S
• MW: 295.353402614594
• CID: 59081
• PubChem ID: 23674215
• Update Time: 2025-04-18

4-(N-Acetyl acetamido)benzenesulfonatepotassiumsalt Chemical and Physical Properties

Names and Identifiers

• potassium 4-acetoacetylaminobenzenesulphonate
• ACETOACET-4-SULFANILIC ACID POTASSIUM SALT
• AASP
• 4-(N-Acetylacetamido)-benzenesulfonic acid potassium salt
• 4-Acetoacetsulfanilic acid potassium salt
• Potassium 4-acetoacetylaminobenzenesulfonate
• 4-(Acetoacetylamino)benzenesulfonic acid potassium salt
• 4-(N-Acetyl Acetamido)-Benzenesulfonate Potassium Salt
• 4-[(1,3-dioxobutyl)amino]-benzenesulfonic acimonopotassium salt
• Benzenesulfonic acid,4-[(1,3-dioxo butyl)amino]-,monopotassiu
• N-(Acetoacetyl)sulfanilic acid,potassium salt
• p-acetoacetylaminobenzenesulfonic acid potassium salt
• Potassium 4-(3-oxobutanamido)benzenesulfonate
• NCGC00256039-01
• Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-, monopotassium salt
• SCHEMBL6555671
• Potassium N-(acetoacetyl)sulfanilate
• A836844
• potassium 4-(3-oxidanylidenebutanoylamino)benzenesulfonate
• POTASSIUM 4-((3-OXOBUTANOYL)AMINO)BENZENESULFONATE
• DTXCID9024722
• EINECS 274-569-0
• 70321-85-6
• CAS-70321-85-6
• potassium;4-(3-oxobutanoylamino)benzenesulfonate
• Q27266394
• DTXSID1044722
• Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-, monopotassium salt
• 75OH3GF48R
• UNII-75OH3GF48R
• potassium 4-(1,3-dioxobutylamino)benzenesulfonate
• AKOS015890493
• Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-, potassium salt (1:1)
• NS00020876
• POTASSIUM N-(ACETOACETYL) SULFANILATE
• N-(Acetoacetyl)sulfanilic acid, potassium salt
• CHEMBL3187618
• FT-0655990
• Tox21_301900
• 4-(N-Acetyl acetamido)benzenesulfonatepotassiumsalt

• MDL： MFCD00024953
• Inchi： 1S/C10H11NO5S.K/c1-7(12)6-10(13)11-8-2-4-9(5-3-8)17(14,15)16;/h2-5H,6H2,1H3,(H,11,13)(H,14,15,16);/q;+1/p-1
• InChI Key： FNLKZYBTJKUMQM-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(=CC=1)NC(CC(C)=O)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 294.99200
• Monoisotopic Mass: 294.99167508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.75000
• LogP: 1.66210